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Compound of Interest

Compound Name: 2-(Furan-2-YL)phenol

Cat. No.: B1339062 Get Quote

Safe Handling and Disposal of 2-(Furan-2-
YL)phenol
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential guidance on the safe handling, personal

protective equipment (PPE), and disposal of 2-(Furan-2-YL)phenol, a compound that

combines the chemical properties of both phenol and furan. Adherence to these protocols is

critical to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
2-(Furan-2-YL)phenol is classified as harmful and an irritant.[1] It is harmful if swallowed,

causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1] The

Occupational Safety and Health Administration (OSHA) requires employers to determine the

appropriate PPE for each hazard and to train employees on its use.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications & Use

Eye and Face Protection
Safety Goggles and Face

Shield

ANSI-approved safety goggles

with side shields or chemical

splash goggles must be worn

at all times.[2] A face shield

should be worn over safety

glasses when there is a risk of

splashing.[3]

Hand Protection Chemical-Resistant Gloves

For handling phenol

concentrations >70%, butyl

rubber, Viton, Barrier, and

Silver Shield gloves are

recommended. Neoprene and

polyvinyl alcohol gloves are

suitable for short-term work.[4]

Double-gloving (e.g., nitrile

exam-style gloves underneath

utility-grade neoprene or butyl

gloves) is recommended when

handling concentrated

solutions.[5]

Body Protection Laboratory Coat and Apron

A fully buttoned lab coat is

required.[5] For tasks with a

potential for splashing, a butyl

rubber or neoprene apron

should be worn over the lab

coat.[4][5]

Respiratory Protection Respirator Work should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

[5][6] If engineering controls

are not sufficient, a respirator

with an appropriate filter (e.g.,

type A-P for organic vapors
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and particulates) may be

necessary.[6]

Foot Protection Closed-Toe Shoes

Closed-toe and closed-heel

shoes are mandatory in the

laboratory.[2]

Operational Plan for Safe Handling
A systematic approach to handling 2-(Furan-2-YL)phenol is essential to prevent exposure and

accidents.

1. Preparation and Engineering Controls:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood: All handling of 2-(Furan-2-YL)phenol, including weighing, preparing solutions,

and conducting reactions, must be performed in a properly functioning chemical fume hood.

[5][6]

Ventilation: Ensure adequate ventilation in the laboratory.[7]

Emergency Equipment: Confirm the location and accessibility of the nearest safety shower

and eyewash station.[4][5] An ANSI-approved eyewash station must be accessible within 10

seconds.[5]

2. Handling Procedures:

Avoid Contact: Prevent all contact with skin and eyes.[6]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

before breaks, and at the end of the workday.[2] Do not eat, drink, or smoke in the laboratory.

[1]

Weighing: Weigh the solid compound in the fume hood.
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Solution Preparation: When preparing solutions, add the solid 2-(Furan-2-YL)phenol to the

solvent slowly.

Heating: Avoid heating the compound in a closed system, as this can lead to a dangerous

buildup of pressure.[8]

Storage: Store 2-(Furan-2-YL)phenol in a cool, dry, and well-ventilated area, away from

incompatible materials such as oxidizing agents and strong acids or bases.[9][10] Keep

containers tightly closed.

3. Spill Management:

Small Spills: For small liquid spills, absorb the material using paper towels or a commercial

absorbent like vermiculite.[6] For solid spills, do not dry sweep.[10] Carefully collect the

material and place it in a sealed container for disposal.

Large Spills: In the event of a large spill, evacuate the area and contact the appropriate

emergency response team.

Decontamination: After a spill, decontaminate the area according to established laboratory

procedures. For light contamination, flush with plenty of water and wash with soap or

detergent.[11]

Disposal Plan
Proper disposal of 2-(Furan-2-YL)phenol and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

All solutions and solid materials containing 2-(Furan-2-YL)phenol must be collected as

hazardous chemical waste.[5]

Do not mix this waste with other waste streams unless specifically instructed to do so by

your institution's environmental health and safety department.

2. Waste Labeling and Storage:
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Label waste containers clearly with the full chemical name and associated hazards.

Store waste containers in a designated, well-ventilated secondary containment area.

3. Disposal Procedure:

Dispose of the hazardous waste through your institution's designated hazardous waste

disposal program.

Observe all federal, state, and local regulations when disposing of this substance.[12]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 2-(Furan-2-
YL)phenol in a laboratory setting.

Caption: Workflow for handling 2-(Furan-2-YL)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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